Cas no 2408429-58-1 (trans-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester hydrochloride)

• Product Name: trans-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester hydrochloride
• CAS No: 2408429-58-1
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• MDL: MFCD32668787
• CID: 4773251
• Update Time: 2025-05-20

trans-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester hydrochloride
• SB36041

• MDL： MFCD32668787
• Inchi： 1S/C15H22N2O2.ClH/c1-2-19-15(18)13-8-9-17(11-14(13)16)10-12-6-4-3-5-7-12;/h3-7,13-14H,2,8-11,16H2,1H3;1H/t13-,14-;/m1./s1
• InChI Key： HTTLGHUDAQWNGG-DTPOWOMPSA-N
• SMILES： Cl.O(CC)C([C@@H]1CCN(CC2C=CC=CC=2)C[C@H]1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 290
• Topological Polar Surface Area: 55.6

Additional information on trans-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester hydrochloride

Comprehensive Overview of trans-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester hydrochloride (CAS No. 2408429-58-1)

The compound trans-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester hydrochloride (CAS No. 2408429-58-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the piperidine ring and benzyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the key attributes of trans-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester hydrochloride is its stereochemistry. The trans configuration ensures specific spatial orientation, which is critical for binding to biological targets. This property aligns with current trends in precision medicine, where molecular specificity is paramount. The ethyl ester moiety further enhances its solubility, making it suitable for various experimental conditions.

In recent years, the demand for piperidine derivatives has surged, driven by their role in developing novel therapeutics. For instance, trans-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester hydrochloride has been explored in the context of enzyme inhibition and receptor modulation. Its hydrochloride salt form ensures stability and ease of handling, which is a priority for laboratory applications. These characteristics address common search queries such as "piperidine-based drug intermediates" and "stable amine derivatives for research."

The synthesis of trans-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester hydrochloride involves multi-step organic reactions, including reductive amination and esterification. Researchers often seek detailed protocols for its preparation, reflecting the growing interest in scalable and efficient synthetic methods. Additionally, its carboxylic acid ethyl ester group offers versatility for further functionalization, a topic frequently discussed in medicinal chemistry forums.

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Quality control and analytical characterization are also critical for this compound. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structure. These details are often sought after by quality assurance professionals and synthetic chemists, making them essential inclusions in any professional discussion.

In summary, trans-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester hydrochloride (CAS No. 2408429-58-1) represents a promising candidate for advanced research applications. Its structural complexity, combined with its functional adaptability, positions it at the forefront of modern drug development. By addressing both scientific and industry-related queries, this overview aims to provide a comprehensive resource for researchers and stakeholders alike.